Cas no 109572-36-3 (2-(4-aminocyclohexyl)acetic acid hydrochloride)

• Product Name: 2-(4-aminocyclohexyl)acetic acid hydrochloride
• CAS No: 109572-36-3
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 1187702
• PubChem ID: 12603943
• Update Time: 2025-06-15

2-(4-aminocyclohexyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(carboxymethyl)cyclohexanaminium chloride
• (4-Aminocyclohexyl)acetic acid hydrochloride (1:1)
• cyclohexaneacetic acid, 4-amino-, hydrochloride (1:1)
• LogP
• 2-(4-aminocyclohexyl)acetic acid hydrochloride
• SCHEMBL2993122
• DB-354800
• 2-((1s,4s)-4-Aminocyclohexyl)acetic acid hydrochloride
• TRANS-2-(4-AMINOCYCLOHEXYL)ACETIC ACID HCL
• 109572-36-3
• SB13900
• DTXSID10504125
• AKOS016009141
• trans-4-aminocyclohexylacetic acid hydrochloride
• (4-Aminocyclohexyl)acetic acid--hydrogen chloride (1/1)
• MFCD16661180
• 2-(cis-4-Aminocyclohexyl)acetic acid hydrochloride
• Z1255418104
• SY343944
• D76125
• 2-(4-aminocyclohexyl)acetic acid;hydrochloride
• EN300-1213475
• [(1s,4s)-4-aminocyclohexyl]acetic acid hydrochloride
• AKOS040814320
• 76325-96-7
• 2-[(1r,4r)-4-aminocyclohexyl]acetic acid hydrochloride
• cis-2-(4-Aminocyclohexyl)acetic Acid HCl
• EN300-7400015
• Cyclohexaneacetic acid, 4-amino-, hydrochloride, trans-
• 61367-39-3
• SCHEMBL4276196
• Z3243726577
• F2147-7933
• trans-4-Aminocyclohexaneacetic Acid Hydrochloride
• 4-Amino-cyclohexaneacetic acid HCl
• cis-2-(4-Aminocyclohexyl)acetic acid hydrochloride
• trans-2-(4-Aminocyclohexyl)acetic acid hydrochloride
• CS-0100458
• DS-4504
• cis-2-(4-aminocyclohexyl)acetic acid;hydrochloride
• CS-0039017
• E83416
• rel-2-[(1r,4r)-4-aminocyclohexyl]acetic acid hydrochloride
• PS-16770
• A865500
• SB13899
• 2-[(1s,4s)-4-aminocyclohexyl]acetic acid hydrochloride
• 2-((1r,4r)-4-Aminocyclohexyl)acetic acid hydrochloride
• SCHEMBL2993124
• MFCD16661170

• Inchi： 1S/C8H15NO2.ClH/c9-7-3-1-6(2-4-7)5-8(10)11;/h6-7H,1-5,9H2,(H,10,11);1H
• InChI Key： UEMUHTQQRCZBRS-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 176.9618
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 59.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2-(4-aminocyclohexyl)acetic acid hydrochloride

Comprehensive Overview of 2-(4-aminocyclohexyl)acetic acid hydrochloride (CAS No. 109572-36-3)

2-(4-aminocyclohexyl)acetic acid hydrochloride (CAS No. 109572-36-3) is a chemically modified derivative of cyclohexylacetic acid, featuring an amino group at the 4-position of the cyclohexane ring. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The hydrochloride salt form enhances its solubility, making it more suitable for various experimental and industrial uses. Researchers often explore this compound for its role in synthesizing bioactive molecules, particularly in drug discovery and development.

In recent years, the demand for 2-(4-aminocyclohexyl)acetic acid hydrochloride has surged, driven by its relevance in peptide synthesis and medicinal chemistry. Its structural versatility allows it to serve as a building block for creating complex molecules, such as enzyme inhibitors and receptor modulators. The compound’s CAS No. 109572-36-3 is frequently searched in scientific databases, reflecting its importance in academic and industrial settings. Additionally, its compatibility with green chemistry principles aligns with the growing focus on sustainable and eco-friendly synthetic methods.

One of the most discussed topics in the context of 2-(4-aminocyclohexyl)acetic acid hydrochloride is its potential role in central nervous system (CNS) drug development. The compound’s ability to cross the blood-brain barrier makes it a candidate for designing therapeutics targeting neurological disorders. This aligns with current trends in precision medicine and neuropharmacology, where researchers seek novel compounds to address unmet medical needs. The hydrochloride salt form further ensures stability and bioavailability, critical factors in drug formulation.

From a technical perspective, 2-(4-aminocyclohexyl)acetic acid hydrochloride is characterized by its high purity and consistent performance in synthetic applications. Laboratories and manufacturers prioritize its use due to its reliability in multi-step organic synthesis. The compound’s CAS No. 109572-36-3 is often referenced in patents and research papers, underscoring its significance in advancing chemical innovation. Furthermore, its compatibility with high-throughput screening techniques makes it valuable in modern drug discovery pipelines.

The growing interest in 2-(4-aminocyclohexyl)acetic acid hydrochloride is also evident in online searches, where users frequently inquire about its synthesis methods, supplier availability, and applications in drug design. These queries highlight the compound’s relevance to both academic researchers and industrial chemists. As the field of bioconjugation expands, this compound is increasingly recognized for its utility in creating targeted therapeutics, such as antibody-drug conjugates (ADCs).

In summary, 2-(4-aminocyclohexyl)acetic acid hydrochloride (CAS No. 109572-36-3) is a versatile and highly valuable compound in contemporary chemical research. Its applications span pharmaceutical development, biochemical assays, and material science, making it a cornerstone of modern synthetic chemistry. As scientific advancements continue, this compound is poised to play an even greater role in addressing complex challenges in healthcare and biotechnology.